Cas no 1597987-79-5 (2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl(methyl)amine)

• Product Name: 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl(methyl)amine
• CAS No: 1597987-79-5
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 6104251
• PubChem ID: 116069119
• Update Time: 2025-06-15

2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl(methyl)amine
• 1597987-79-5
• EN300-1984115
• [2-(5-chloro-1,3-dimethyl-1h-pyrazol-4-yl)ethyl](methyl)amine

• Inchi： 1S/C8H14ClN3/c1-6-7(4-5-10-2)8(9)12(3)11-6/h10H,4-5H2,1-3H3
• InChI Key： YATUCHKNWGATIW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CCNC

Computed Properties

• Exact Mass: 187.0876252g/mol
• Monoisotopic Mass: 187.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl(methyl)amine

Comprehensive Overview of 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl(methyl)amine (CAS No. 1597987-79-5)

2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl(methyl)amine (CAS No. 1597987-79-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole backbone, is often explored for its potential applications in drug discovery and crop protection. The presence of a chloro and dimethyl substituent on the pyrazole ring, combined with an ethyl(methyl)amine side chain, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in synthesizing biologically active molecules. Researchers are particularly interested in 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl(methyl)amine as a building block for developing novel therapeutics targeting neurological disorders and inflammatory conditions. Its structural features make it a promising candidate for modulating specific enzyme pathways, a topic frequently searched in academic and industrial databases.

The compound's CAS No. 1597987-79-5 is often queried in chemical databases like SciFinder and Reaxys, reflecting its growing relevance in synthetic chemistry. Users commonly search for its synthesis methods, physicochemical properties, and safety data, which are critical for laboratory handling and regulatory compliance. Notably, its solubility and stability under various conditions are key parameters for researchers optimizing reaction conditions.

From an agrochemical perspective, 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl(methyl)amine is studied for its potential role in developing next-generation pesticides. With increasing global focus on sustainable agriculture, compounds like this are investigated for their environmental impact and biodegradability. These topics align with trending searches on "green chemistry" and "eco-friendly agrochemicals," highlighting the compound's alignment with contemporary scientific priorities.

Another area of interest is the compound's spectroscopic data, such as NMR and IR spectra, which are essential for structural confirmation and quality control. Analytical chemists frequently seek this information to validate synthetic routes or troubleshoot impurities. The compound's chromatographic behavior (e.g., HPLC retention times) is also a common query among professionals working in pharmaceutical quality assurance.

In summary, 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl(methyl)amine (CAS No. 1597987-79-5) represents a multifaceted compound with broad applicability in life sciences and material innovation. Its integration into cutting-edge research underscores the importance of understanding its structure-activity relationships and industrial scalability, making it a subject of enduring scientific and commercial interest.